molecular formula C6H5FN2 B8455473 5-Fluoro-4-vinylpyrimidine

5-Fluoro-4-vinylpyrimidine

Cat. No.: B8455473
M. Wt: 124.12 g/mol
InChI Key: IZSALEFPTLUKNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-4-vinylpyrimidine is a fluorinated pyrimidine derivative characterized by a fluorine atom at position 5 and a vinyl group at position 4 of the pyrimidine ring. Pyrimidines are heterocyclic aromatic compounds with broad applications in pharmaceuticals, agrochemicals, and materials science. The fluorine atom enhances electronegativity and metabolic stability, while the vinyl group introduces reactivity for cross-coupling or polymerization reactions.

Properties

Molecular Formula

 C6H5FN2

Molecular Weight

 124.12 g/mol

IUPAC Name

 4-ethenyl-5-fluoropyrimidine

InChI

 InChI=1S/C6H5FN2/c1-2-6-5(7)3-8-4-9-6/h2-4H,1H2

InChI Key

 IZSALEFPTLUKNY-UHFFFAOYSA-N

Canonical SMILES

 C=CC1=NC=NC=C1F

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key fluoropyrimidine analogs and their properties based on the evidence:

Compound Name CAS Number Substituents (Position) Molecular Formula Molecular Weight Key Applications/Notes References
5-Fluoro-4-hydroxypyrimidine 671-35-2 -OH (4), -F (5) C₄H₃FN₂O 114.08 g/mol Intermediate in organic synthesis; safety protocols include oxygen therapy for inhalation exposure .
4-Ethyl-5-fluoropyrimidine 38275-55-7* -C₂H₅ (4), -F (5) C₆H₇FN₂ 126.13 g/mol Pharmaceutical intermediate (e.g., Voriconazole Impurity C) .
5-Fluoro-2-methanesulfonylpyrimidin-4-ylamine 1312324-60-9 -SO₂CH₃ (2), -NH₂ (4), -F (5) C₅H₆FN₃O₂S 191.18 g/mol Research chemical with potential in kinase inhibition studies .
4-Chloro-5-fluoro-2-methylpyrimidine 898044-50-3 -Cl (4), -F (5), -CH₃ (2) C₅H₄ClFN₂ 146.55 g/mol High structural similarity (0.94) to 4-Chloro-2-ethoxy-5-fluoropyrimidine; used in nucleophilic substitutions .
5-Fluoro-2,6-dimethylpyrimidin-4-amine 1472019-35-4 -CH₃ (2,6), -NH₂ (4), -F (5) C₆H₈FN₃ 141.15 g/mol Solubility in organic solvents; stored at RT with light protection .

Note: CAS numbers may vary due to synonym discrepancies in sources.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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